5-chloro-2-methoxy-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]benzenesulfonamide

• IUPAC Name: 5-chloro-2-methoxy-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]benzenesulfonamide
• InChI: InChI=1S/C16H20ClN3O4S/c1-11-18-15(24-19-11)16(8-4-3-5-9-16)20-25(21,22)14-10-12(17)6-7-13(14)23-2/h6-7,10,20H,3-5,8-9H2,1-2H3
• InChI Key: KPMCAGUJFRLHAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2(CCCCC2)NS(=O)(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C16H20ClN3O4S
• Molecular Weight: 385.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "5-chloro-2-methoxy-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]benzenesulfonamide" often involves complex chemical reactions that provide insights into the compound's formation. For instance, a series of novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides were prepared through reactions involving carboxylic acid hydrazides and CS2 with KOH, showcasing the intricate steps involved in synthesizing benzenesulfonamide derivatives with oxadiazole moieties (Zareef et al., 2007).

Molecular Structure Analysis

The molecular structure of benzenesulfonamide derivatives, including those related to the compound , has been extensively studied using techniques like X-ray crystallography. These studies provide valuable information on the crystal structure, including cell dimensions and intermolecular hydrogen bonding, which are crucial for understanding the compound's chemical behavior and interaction potential (Al-Hourani et al., 2015).

Chemical Reactions and Properties

Benzenesulfonamides can participate in various chemical reactions, leading to the formation of compounds with potential biological activities. For example, the cascade synthesis involving reactions with thiourea under specific conditions leads to thiazole derivatives, illustrating the compound's reactivity and the formation of heterocyclic structures (Rozentsveig et al., 2011).

Scientific Research Applications

Photodynamic Therapy for Cancer

• The compound has been studied for its applications in photodynamic therapy, particularly for cancer treatment. A study highlighted the synthesis and characterization of new benzenesulfonamide derivative groups containing Schiff base, which are useful as photosensitizers in photodynamic therapy due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. This indicates the compound's potential in Type II mechanisms for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anti-HIV Activities

• A series of novel chiral and achiral benzenesulfonamides, including those with 1,3,4-oxadiazol-2ylthio moieties, were synthesized and screened for anti-HIV and antifungal activities. The study suggests potential antimicrobial and antiviral applications of the compound or its derivatives (Zareef et al., 2007).

Anticancer Activity

• Novel benzenesulfonamide derivatives were synthesized and evaluated for their in vitro anticancer activity. Among them, a compound with an N-(thien-2-ylcarbonyl) moiety showed broad-spectrum activity, suggesting the compound's relevance in cancer research (Brożewicz & Sławiński, 2012).

Antifungal Screening

• The compound was also involved in the synthesis and antifungal screening of novel Azetidin-2-ones, showing potent activity against specific fungi, which indicates its potential in developing antifungal agents (Gupta & Halve, 2015).

Future Directions

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